Cas no 1481107-39-4 (1H-Indol-3-amine, 4-methyl-)

• Product Name: 1H-Indol-3-amine, 4-methyl-
• CAS No: 1481107-39-4
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 5273071
• PubChem ID: 82417725
• Update Time: 2024-03-01

1H-Indol-3-amine, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-3-amine, 4-methyl-

• Inchi： 1S/C9H10N2/c1-6-3-2-4-8-9(6)7(10)5-11-8/h2-5,11H,10H2,1H3
• InChI Key： GMXUAIMVHVXKAT-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=CC=C2)C(N)=C1

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles